Methyl 4-{[(3-nitrobenzoyl)amino]methyl}benzoate

• Molecular Formula: C16H14N2O5
• Molecular Weight: 314.29 g/mol
• IUPAC Name: methyl 4-[[(3-nitrobenzoyl)amino]methyl]benzoate
• InChI: InChI=1S/C16H14N2O5/c1-23-16(20)12-7-5-11(6-8-12)10-17-15(19)13-3-2-4-14(9-13)18(21)22/h2-9H,10H2,1H3,(H,17,19)
• InChI Key: XYZGJMYBGHVATP-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)CNC(=O)C2=CC(=CC=C2)[N+](=O)[O-]

Description

Methyl 4-{[(3-nitrobenzoyl)amino]methyl}benzoate is a useful research compound. Its molecular formula is C16H14N2O5 and its molecular weight is 314.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Under an inert atmosphere, to a stirred solution of methyl 4-(aminomethyl)benzoate (50 g, 0.436 mol) and TEA (210 mL, 1.5 mol) in anhydrous DCM (1.0 L) was added a solution of freshly prepared 3-nitro benzoyl chloride (0.59 mol) in DCM (250 mL). The resulting mixture was allowed to stir for 2 hrs. The reaction was quenched with a 10% aqueous solution of sodium hydrogenocarbonate. The organic layer was washed with a 1.5N HCl solution and water. After drying over MgSO4 and evaporation of the solvent in vacuo, a solid was obtained and purified by flash chromatography to give the title compound (50 g) in a 52% yield as a white powder.